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Introduction Streptococcus pyogenes, or Group A Streptococcus (GAS), is a significant human
pathogen responsible for a range of diseases from pharyngitis to severe invasive infections.[1]
[2] A key virulence factor produced by most GAS strains is Streptolysin O (SLO), a pore-
forming exotoxin.[3][4] SLO belongs to the family of cholesterol-dependent cytolysins (CDCs),
which bind to cholesterol in eukaryotic cell membranes.[4][5] Following binding, SLO
monomers oligomerize to form large transmembrane pores, leading to ion dysregulation, loss
of cellular integrity, and ultimately, cell lysis.[4][5] At sublethal concentrations, SLO can also
trigger specific intracellular signaling pathways, including those leading to inflammation and
apoptosis.[5][6]

The host immune system responds to GAS infection by producing antibodies against its various
antigens, including Antistreptolysin O (ASO).[3][7] ASO antibodies specifically bind to and
neutralize the cytotoxic activity of SLO, preventing membrane damage.[8][9] Measuring the
ASO titer in patient serum is a valuable diagnostic tool for confirming recent streptococcal
infections and assessing the risk of post-streptococcal complications like rheumatic fever and
glomerulonephritis.[3][7][10]
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This application note provides detailed protocols for establishing an in vitro model to study and
quantify the neutralizing effect of ASO on SLO-mediated cytotoxicity. We describe both a
classic hemolysis-based assay and a modern cell culture-based cytotoxicity assay using
human keratinocytes.

Principle of the Assay The in vitro model is based on the principle of a neutralization assay.[8]
[10] Purified, active Streptolysin O (SLO) is incubated with a sample containing Antistreptolysin
O (ASO) antibodies (e.g., patient serum, purified antibodies). If ASO is present, it will bind to
SLO and sterically hinder its ability to bind to cholesterol on the cell membrane. Subsequently,
this SLO-ASO mixture is added to indicator cells (either red blood cells or cultured nucleated
cells). The level of ASO is inversely proportional to the degree of cell lysis; high ASO levels will
result in significant protection from SLO-mediated cytotoxicity.

Visualizing the Mechanism and Workflow

The following diagrams illustrate the mechanism of SLO action and the general workflow of the
neutralization assay.
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Caption: Mechanism of Streptolysin O (SLO) pore formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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